Methyl 2-methyl-3-[(thiophen-2-ylmethyl)amino]propanoate

• IUPAC Name: methyl 2-methyl-3-(thiophen-2-ylmethylamino)propanoate
• InChI: InChI=1S/C10H15NO2S/c1-8(10(12)13-2)6-11-7-9-4-3-5-14-9/h3-5,8,11H,6-7H2,1-2H3
• InChI Key: GETWSJVTSCAPOK-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC=CS1)C(=O)OC
• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol

Description

Synthesis Analysis

While there is no direct synthesis information for “Methyl 2-methyl-3-[(thiophen-2-ylmethyl)amino]propanoate”, there are related studies on the synthesis of similar compounds. For instance, a study on the antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate discusses the preparation of new heterocyclic compounds incorporating thiophene species. Another study discusses the highly enantioselective bioreduction of N-methyl-3-oxo-3-(thiophen-2-yl)propanamide.

Scientific Research Applications

Synthesis and Characterization
Methyl 2-methyl-3-[(thiophen-2-ylmethyl)amino]propanoate and its derivatives are synthesized through various chemical reactions, which are pivotal in the development of pharmaceuticals and materials science. For instance, the compound was used in the stereoselective synthesis of methyl (S)-3-amino-3-(3-pyridyl)propanoate, a key starting material in the synthesis of RWJ-53308, an orally active antagonist of the platelet fibrinogen receptor (Zhong et al., 1999). Similarly, the synthesis of 5-[(Thiophen-3-yl)amino]-1,2,4-triazines showcased the compound's role in nucleophilic substitution reactions, contributing to the development of novel organic compounds with potential applications in medicinal chemistry (Krinochkin et al., 2021).

Antimicrobial Activity
The antimicrobial properties of derivatives of this compound have been explored in several studies. For instance, compounds synthesized using the Gewald reaction, including 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes, were tested for their antimicrobial activity, showcasing the potential of these derivatives in developing new antimicrobial agents (Arora et al., 2013).

Chemical Sensors
Derivatives of this compound have been employed in the development of chemical sensors. For example, vitamin K3 derivatives synthesized from the compound showed selective binding towards nickel(II) and copper(II) metal ions, indicating their potential use as chemosensors in detecting these metal ions (Patil et al., 2017).

Organic Synthesis
The compound and its derivatives play a significant role in organic synthesis, providing key intermediates for the synthesis of complex molecules. For example, it was used in the synthesis of (R)-methyl 2-((tert-butoxycarbonyl)amino)-3-((tert-butyldimethylsilyl)thio)propanoate, an intermediate in the synthesis of the natural product Biotin, demonstrating its utility in organic synthesis and the development of biologically active compounds (Qin et al., 2014).